Cas no 69119-31-9 (3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid)
69119-31-9 structure
Product Name:3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid
CAS No:69119-31-9
MF:C16H10O6
MW:298.247004985809
CID:392200
PubChem ID:14379528
Update Time:2025-04-19
3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Anthracenecarboxylic acid,9,10-dihydro-3,8-dihydroxy-1-methyl-9,10-dioxo-
- 3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic a
- 3,8-dihydroxy-1-methylanthraquinone-2-carboxylic acid
- 9,10-Dihydro-3,8-dihydroxy-1-methyl-9,10-dioxo-2-anthracenecarboxylic acid, 9CI
- DTXSID401214929
- SCHEMBL5142787
- 3,8-dihydroxy-1-methyl-9,10-dioxoanthracene-2-carboxylic acid
- CHEBI:174833
- CHEMBL235387
- 69119-31-9
- 2-Anthracenecarboxylic acid, 9,10-dihydro-3,8-dihydroxy-1-methyl-9,10-dioxo-
- 3,8-dihydroxy-1-methyl-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
- AKOS040734504
- 3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid
-
- Inchi: 1S/C16H10O6/c1-6-11-8(5-10(18)12(6)16(21)22)14(19)7-3-2-4-9(17)13(7)15(11)20/h2-5,17-18H,1H3,(H,21,22)
- InChI Key: MHABMANUFPZXEB-UHFFFAOYSA-N
- SMILES: O=C1C2C(=CC=CC=2C(C2=CC(=C(C(=O)O)C(C)=C21)O)=O)O
Computed Properties
- Exact Mass: 298.0477
- Monoisotopic Mass: 298.04773803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 575.7±50.0 °C at 760 mmHg
- PSA: 111.9
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D832935-10mg |
3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid |
69119-31-9 | 10mg |
$207.00 | 2023-05-18 | ||
| TRC | D832935-50mg |
3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid |
69119-31-9 | 50mg |
$953.00 | 2023-05-18 | ||
| TRC | D832935-100mg |
3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid |
69119-31-9 | 100mg |
$1642.00 | 2023-05-18 | ||
| TRC | D832935-250mg |
3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid |
69119-31-9 | 250mg |
$ 3000.00 | 2023-09-07 |
3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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